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Compound of Interest

Compound Name: Histamine hydrochloride

CAS No.: 55-36-7

Cat. No.: B1206318

Get Quote

Welcome to the Technical Support Center. I am Dr. Aris, Senior Application Scientist. Below is a

comprehensive troubleshooting and optimization guide for working with Histamine

Dihydrochloride (Histamine 2HCl). While this compound is intrinsically water-soluble, user

difficulties often stem from its hygroscopic nature, pH-dependent stability, and sensitivity to

oxidation.[1]

Part 1: Quick Reference Data
Use this table to verify your solvent choice and expected concentration limits.
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Solvent
Max Solubility
(Approx.)[1][2][3][4]

Stability (Stock) Notes

Water (ddH₂O)
~100 mg/mL (approx.

500 mM)
High (-20°C)

Recommended. Best

for primary stock

solutions.[1]

DMSO ~20–100 mg/mL High (-20°C)

Good for hydrophobic

downstream

applications.[1]

Ethanol ~10–30 mg/mL Moderate

Lower solubility; not

recommended for

high-concentration

stocks.[1]

PBS (pH 7.2) ~10 mg/mL
Low (Precipitation

risk)

Do not use for stock.

Ionic strength can

reduce solubility.[1]

Critical Note on Molecular Weight: Ensure you calculate molarity based on the Histamine

Dihydrochloride MW (184.07 g/mol ), not the Histamine free base MW (111.15 g/mol ).

Part 2: Troubleshooting Decision Tree
Is your solution cloudy, sticky, or discolored? Follow this logic flow to diagnose the issue.
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Start: Powder not dissolving
or Solution is Cloudy

Check Solvent:
Is it PBS or Saline?

Ionic Strength Issue:
Histamine 2HCl can 'salt out'

in high-salt buffers.

Yes

Is the powder
clumped/sticky?

No

Solution:
Dissolve in pure water first,

then dilute into buffer.

Hygroscopicity:
Powder has absorbed water.

Weight is inaccurate.

Yes

Is the solution
cloudy/yellow?

No

Solution:
Use fresh powder or

re-calculate based on hydrate.

Degradation/Oxidation:
Likely light exposure

or contamination.

Yes

Action:
Discard and prepare fresh.

Store in dark.

Click to download full resolution via product page

Figure 1: Troubleshooting Logic Flow. A systematic approach to diagnosing solubility failures,

distinguishing between solvent incompatibility, hygroscopic error, and chemical degradation.[1]

Part 3: Frequently Asked Questions (FAQs)
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Q1: My histamine powder turned into a sticky "brick" inside the
vial. Is it ruined?
Diagnosis:Hygroscopicity. Histamine 2HCl is extremely hygroscopic.[1] It aggressively pulls

moisture from the air, forming a sticky hydrate.

Can I use it? Technically yes, chemically it is likely still histamine.[1] However, your weighing

will be inaccurate because you are weighing water + histamine.[1]

The Fix: If precise molarity is required, discard the clumped powder. For future use, store the

vial in a desiccator and warm it to room temperature before opening to prevent

condensation.

Q2: Why shouldn't I make my stock solution directly in PBS or
Culture Media?
Mechanism:Ionic Strength & pH Buffering. Histamine 2HCl is an acidic salt.[1]

Acidity: Dissolving high concentrations (e.g., 100 mM) into a weak buffer like PBS can

overwhelm the buffer's capacity, causing a massive pH drop.

Salting Out: High ionic strength in PBS decreases the solubility of the histamine salt

compared to pure water.[1]

Protocol: Always prepare a 100x or 1000x stock in pure water (or DMSO), then spike this

into your media/buffer.[1]

Q3: Can I autoclave my histamine stock solution?
Answer:No. While histamine has some thermal stability, autoclaving (121°C) poses a high risk

of oxidative degradation and hydrolysis, especially in the presence of metal ions often found in

autoclave steam.

Correct Method: Sterilize by filtration using a 0.22 µm PVDF or PES syringe filter.[1]

Q4: I read that Histamine adheres to glass. Is this true?
Insight:Surface Adsorption. Yes.[1] Cationic amines like histamine can adsorb onto negatively

charged glass surfaces (silanol groups), specifically at low concentrations.[1]
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Recommendation: Use polypropylene (plastic) tubes for storage and dilution.[1] If you must

use glass, silanize it first.[1]

Part 4: Optimized Stock Preparation Protocol
Follow this protocol to ensure a sterile, accurate 100 mM Stock Solution.

Materials:

Histamine Dihydrochloride (MW: 184.07 g/mol )[1]

Solvent: Sterile ddH₂O (degassed recommended)[1]

Vessel: Polypropylene tube (Amber/Dark preferred)[1]

Filtration: 0.22 µm Syringe Filter[1]

Workflow Diagram:

1. Equilibrate
Warm vial to RT

(Prevent condensation)

2. Rapid Weighing
Minimize air exposure

(Hygroscopic!)

3. Dissolve
Use ddH₂O

Vortex until clear

4. Sterilize
0.22 µm Filter

(Do not autoclave)

5. Aliquot & Store
-20°C, Dark

Protect from light

Click to download full resolution via product page

Figure 2: Stock Preparation Workflow. Critical control points include temperature equilibration

(Step 1) and rapid weighing (Step 2) to mitigate hygroscopic errors.[1]

Step-by-Step Instructions:

Calculation: To make 10 mL of 100 mM Stock:

[1]

Weighing: Weigh 184 mg of powder. Work quickly to avoid moisture absorption.[1]

Dissolution: Add 10 mL of sterile ddH₂O. Vortex vigorously. The solution should be clear and

colorless.
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Sterilization: Pass the solution through a 0.22 µm filter into a sterile polypropylene tube.

Storage: Aliquot into small volumes (e.g., 500 µL) to avoid freeze-thaw cycles. Store at -20°C

wrapped in foil (light sensitive).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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